Cas no 1016771-84-8 (4-(3-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 4-(3-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1016771-84-8
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 4567083
• Update Time: 2023-04-06

4-(3-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-Aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 4-(3-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C8H8N4O/c9-6-2-1-3-7(4-6)12-5-10-11-8(12)13/h1-5H,9H2,(H,11,13)
• InChI Key： YAJUDAWYSQPFKK-UHFFFAOYSA-N
• SMILES： N1=CN(C2=CC=CC(N)=C2)C(=O)N1

Computed Properties

• Exact Mass: 176.069811g/mol
• Monoisotopic Mass: 176.069811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 176.18g/mol
• XLogP3: 0.3
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles